4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride
Overview
Description
4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride is a chemical compound with the empirical formula C11H15Cl2N . It is a solid substance . Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of 4-chlorophenylhydrazine hydrochloride involves several steps . Under acidic conditions, a sodium nitrite aqueous solution is added dropwise into 4-chloroaniline to perform a diazo reaction and generate a diazo salt. Then, under room temperature, an ammonium sulfite aqueous solution is added dropwise into the diazo salt solution, which is then heated to 50-60°C and kept at that temperature for 3-4 hours. Finally, a hydrochloric acid solution is added dropwise into the solution obtained from the previous step, kept at 50-70°C for 1-2 hours, then the temperature is reduced, and the solution is filtered, washed, and dried to obtain the finished product .Molecular Structure Analysis
The molecular structure of 4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride is represented by the SMILES stringCl.NNc1ccc (Cl)cc1 . The molecular weight of the compound is 179.05 g/mol . Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 4-chlorophenylhydrazine hydrochloride include a diazo reaction and a reduction reaction . The diazo reaction involves the reaction of 4-chloroaniline with sodium nitrite in an acidic environment to form a diazo salt. The reduction reaction involves the reaction of the diazo salt with an ammonium sulfite aqueous solution .Physical And Chemical Properties Analysis
4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride is a solid substance . It is soluble in methanol .Scientific Research Applications
Pharmaceutical Intermediates
4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride: is primarily used as an intermediate in the synthesis of various pharmaceutical compounds . Its role as an intermediate means it is a building block for more complex molecules, often used in the creation of active pharmaceutical ingredients (APIs). The compound’s structural features, such as the chlorophenyl group and fluoropiperidine moiety, make it a valuable precursor in medicinal chemistry.
Anti-Allergic Drug Development
This compound has been utilized in the design and synthesis of novel piperazine derivatives with anti-allergic activities . These derivatives have shown significant effects in vivo against allergic asthma and allergic itching, with some exhibiting stronger potency than the control drug levocetirizine. The compound’s ability to act on H1 receptors makes it a candidate for further exploration in allergy treatment research.
Safety And Hazards
The safety data sheet for 4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride indicates that it is harmful if swallowed . It is classified as Acute Tox. 4 Oral . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and avoiding ingestion and inhalation . Personal protective equipment, including a chemical respirator with an organic vapor cartridge and full facepiece, is recommended when handling this compound .
properties
IUPAC Name |
4-(4-chlorophenyl)-4-fluoropiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFN.ClH/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11;/h1-4,14H,5-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZJGKQQCQMOFIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C2=CC=C(C=C2)Cl)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)-4-fluoropiperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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